molecular formula C17H23N3O3 B8274011 Tert-butyl (3-((4-cyanobenzyl)amino)-2-methyl-3-oxopropyl)carbamate

Tert-butyl (3-((4-cyanobenzyl)amino)-2-methyl-3-oxopropyl)carbamate

Cat. No.: B8274011
M. Wt: 317.4 g/mol
InChI Key: CDGJBCNJKHMUOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl (3-((4-cyanobenzyl)amino)-2-methyl-3-oxopropyl)carbamate is a useful research compound. Its molecular formula is C17H23N3O3 and its molecular weight is 317.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H23N3O3

Molecular Weight

317.4 g/mol

IUPAC Name

tert-butyl N-[3-[(4-cyanophenyl)methylamino]-2-methyl-3-oxopropyl]carbamate

InChI

InChI=1S/C17H23N3O3/c1-12(10-20-16(22)23-17(2,3)4)15(21)19-11-14-7-5-13(9-18)6-8-14/h5-8,12H,10-11H2,1-4H3,(H,19,21)(H,20,22)

InChI Key

CDGJBCNJKHMUOS-UHFFFAOYSA-N

Canonical SMILES

CC(CNC(=O)OC(C)(C)C)C(=O)NCC1=CC=C(C=C1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-((tert-butoxycarbonyl)amino)-2-methylpropanoic acid (200 mg, 0.98 mmol), 4-(aminomethyl)benzonitrile (130 mg, 0.98 mmol), HATU (486 mg, 1.28 mmol) and TEA (0.411 mL, 2.95 mmol) in DMF (5 mL) was stirred at room temperature for 16 hr. Water was poured into the reaction mixture, and the mixture was extracted with ethyl acetate. The organic layer was dried, and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography (solvent gradient; 20 to 67% ethyl acetate/hexane) to give tert-butyl (3-((4-cyanobenzyl)amino)-2-methyl-3-oxopropyl)carbamate (221 mg, 0.696 mmol, 70.8%) as a white powder.
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
130 mg
Type
reactant
Reaction Step One
Name
Quantity
486 mg
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
0.411 mL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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